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Compound of Interest

Compound Name: UnyLinker 12

Cat. No.: B15595951

Get Quote

Welcome to the technical support center for UnyLinker 12. This guide is designed for

researchers, scientists, and drug development professionals to address common issues related

to the cleavage of UnyLinker 12, ensuring successful release of your synthesized

oligonucleotides.

Frequently Asked Questions (FAQs)
Q1: What is UnyLinker 12 and what is its primary application?

UnyLinker 12 is a universal linker molecule developed for the efficient and scalable solid-

phase synthesis of oligonucleotides.[1][2][3] Its rigid structure allows for clean and fast

cleavage to release the desired oligonucleotide product.[2][4] It is compatible with various

oligonucleotide chemistries, including 2'-deoxy, 2'-O-methyl, 2'-O-methoxyethyl, and Locked

Nucleic Acids (LNA).[2][4]

Q2: What is the standard protocol for cleaving UnyLinker 12?

The standard and widely cited method for cleaving UnyLinker 12 and deprotecting the

oligonucleotide is through treatment with aqueous ammonia.[2][4][5] The geometry of the

UnyLinker molecule is designed for efficient cleavage under these standard conditions.[2][4][5]
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Q3: What are potential causes for incomplete cleavage of UnyLinker 12?

Incomplete cleavage can result in the desired oligonucleotide remaining attached to the solid

support or the presence of linker-related impurities in the final product.[2] Potential causes

include:

Suboptimal Reagent Concentration: The concentration of the cleavage reagent (e.g.,

aqueous ammonia) may be too low.

Insufficient Reaction Time: The duration of the cleavage reaction may not be long enough for

the reaction to go to completion.

Inadequate Temperature: The reaction temperature may be too low, slowing down the

cleavage kinetics.

Poor Reagent Quality: The cleavage reagent may have degraded over time.

Nature of the Oligonucleotide: Certain modified oligonucleotides, such as those with a 3'

terminal LNA, may exhibit different cleavage kinetics.[6][7]

Troubleshooting Incomplete Cleavage
If you are experiencing incomplete cleavage of UnyLinker 12, consider the following

troubleshooting steps.

Initial Troubleshooting Workflow
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Incomplete Cleavage Observed

Verify Standard Protocol
(Reagent, Time, Temp)

Check Reagent Quality
(Fresh Aqueous Ammonia)

Optimize Cleavage Conditions

Increase Incubation Time

If time is a variable

Increase Temperature

If temperature is a variable

Consider Alternative Reagents
(e.g., AMA)

If standard reagent fails

Contact Technical Support

If optimization fails

3' LNA Present?
Consider Rapid Protocol

Implement Rapid Cleavage Protocol

Yes

Cleavage Successful

No, and cleavage improves

If issues persist
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Cleavage and Release

Oligonucleotide-UnyLinker-Support Aqueous Ammonia
(NH4OH) Cleavage of Succinyl Linkage

Step 1
Intramolecular Cyclization

Step 2

Released Oligonucleotide
(3'-OH)

Final Product

Cyclic Byproduct
Byproduct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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